1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H17N3O5S/c21-16(19-8-13-2-1-5-26-13)18-7-12-9-20(17(22)25-12)11-3-4-14-15(6-11)24-10-23-14/h1-6,12H,7-10H2,(H2,18,19,21)
• InChI Key: ZEQRZYRWLCWZJE-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC3=C(C=C2)OCO3)CNC(=O)NCC4=CC=CS4
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol

Description

1-((3-(Benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C17H17N3O5S and its molecular weight is 375.4. The purity is usually 95%.
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Scientific Research Applications

Antiacetylcholinesterase Activity

• Research on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas demonstrated potential antiacetylcholinesterase activity. This study aimed to optimize the spacer length for high inhibitory activities, suggesting applications in treating diseases related to acetylcholine deficiencies, such as Alzheimer's disease (Vidaluc et al., 1995).

Antihyperglycemic Agents

• The synthesis of [(ureidoethoxy)benzyl]-2,4-thiazolidinediones and related compounds showed antihyperglycemic potency. These findings indicate potential applications in the management of diabetes mellitus by enhancing insulin sensitivity (Cantello et al., 1994).

Antimicrobial Activity and Cytotoxicity

• Novel 1-[5-[6-[(2-benzoylbenzofuran-5-yl)methyl]-2-oxo-2H-chromen-3-yl]thiazol-2-yl]urea derivatives were synthesized and evaluated for their inhibitory effects as anti-microbial activity and cytotoxicity against cervical cancer (HeLa) cell lines. This suggests potential applications in developing antimicrobial agents and cancer therapeutics (Shankar et al., 2017).

Anthelmintic Agents

• The synthesis of 1-[2 (substituted phenyl)-4-oxothiazolidin-3-yl]-3-(6-fluro-7-chloro-1,3-benzothiazol-2-yl)-ureas was reported with potential anthelmintic activity, indicating possible applications in developing treatments for parasitic worm infections (Sarkar et al., 2013).

Antifilarial Agents

• A series of 1-(5-benzoylbenzimidazol-2-yl)-3-substituted ureas showed antifilarial activity against certain parasites, suggesting their potential use in treating filarial infections (Ram et al., 1984).